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Compound of Interest

Compound Name: Pigment yellow 73

Cat. No.: B080490 Get Quote

An In-depth Technical Guide to Pigment Yellow
73
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and synthesis of Pigment Yellow 73 (C.I. 11738). The information

is intended for researchers, scientists, and professionals in drug development who may

encounter this compound in various applications.

Chemical Structure and Identification
Pigment Yellow 73 is a monoazo pigment characterized by a complex aromatic structure.

Chemical Name: 2-[(4-chloro-2-nitrophenyl)diazenyl]-N-(2-methoxyphenyl)-3-oxobutanamide[1]

[2]

Synonyms: C.I. Pigment Yellow 73, Fast Yellow 4GX, Hansa Brilliant Yellow 4GX[1]

Chemical Structure Diagram:

Caption: Chemical structure of Pigment Yellow 73.
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A summary of the key physicochemical properties of Pigment Yellow 73 is presented in the

table below. It is important to note that there are some discrepancies in the reported values in

the literature, particularly for melting point and solubility. The values presented here are those

most consistent with the properties of an organic pigment.

Property Value Reference(s)

Molecular Formula C₁₇H₁₅ClN₄O₅ [1][3]

Molecular Weight 390.78 g/mol [1][3]

CAS Number 13515-40-7 [1]

Appearance Bright yellow powder [1][3]

Melting Point 264 - 268 °C [1][3]

Density 1.5 - 1.6 g/cm³ [3][4]

Solubility

Practically insoluble in water;

low solubility in organic

solvents

[3][4]

Heat Stability ~190 °C [4]

Light Fastness
Good to excellent (7-8 on a

scale of 1-8)
[4]

Oil Absorption 45-46 g/100g [4]

Note on conflicting data: Some sources report a much higher melting point (320 °C) and high

water solubility (500 g/L)[3]. This is likely erroneous and may refer to a water-soluble dye,

sometimes also referred to as "Acid Yellow 73," which has a different chemical structure. For a

pigment, low aqueous solubility is a defining characteristic.

Experimental Protocols
Detailed, standardized experimental protocols for Pigment Yellow 73 are not readily available

in the public domain. However, this section outlines the general methodologies for its synthesis

and the determination of its key properties.
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Synthesis of Pigment Yellow 73
The industrial synthesis of Pigment Yellow 73 is a two-step process involving diazotization

followed by an azo coupling reaction.

Diagram of Synthesis Workflow:

Step 1: Diazotization

Step 2: Azo Coupling Post-Synthesis Processing

4-Chloro-2-nitroaniline

Diazonium Salt Solution  0-5 °C

Sodium Nitrite (NaNO₂) 
 Hydrochloric Acid (HCl)

Pigment Yellow 73 (Crude)

  Controlled pH and Temperature

N-(2-methoxyphenyl)-3-oxobutanamide

Coupling Component SolutionAlkaline Solution (e.g., NaOH) Filtration and Washing Drying Milling/Grinding Final Pigment Powder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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